Cas no 2229345-78-0 (2-(4-chlorothiophen-2-yl)-2-methylpropanal)

• Product Name: 2-(4-chlorothiophen-2-yl)-2-methylpropanal
• CAS No: 2229345-78-0
• MF: C₈H₉ClOS
• MW: 188.674460172653
• CID: 6283924
• PubChem ID: 165665893
• Update Time: 2025-05-24

2-(4-chlorothiophen-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorothiophen-2-yl)-2-methylpropanal
• 2229345-78-0
• EN300-1992702

• Inchi： 1S/C8H9ClOS/c1-8(2,5-10)7-3-6(9)4-11-7/h3-5H,1-2H3
• InChI Key： XQRRXRDSQBDCCK-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(C=O)(C)C

Computed Properties

• Exact Mass: 188.0062638g/mol
• Monoisotopic Mass: 188.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-(4-chlorothiophen-2-yl)-2-methylpropanal

Introduction to 2-(4-Chlorothiophen-2-yl)-2-methylpropanal (CAS No. 2229345-78-0)

2-(4-Chlorothiophen-2-yl)-2-methylpropanal, with the CAS number 2229345-78-0, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are known for their aromatic properties and diverse biological activities. The presence of a chlorine atom and a methyl group in its structure adds to its complexity and versatility, making it an intriguing subject for both academic research and industrial applications.

The chemical structure of 2-(4-Chlorothiophen-2-yl)-2-methylpropanal is characterized by a thiophene ring substituted with a chlorine atom at the 4-position and a methylpropanal moiety attached to the 2-position. This unique arrangement of functional groups imparts specific physical and chemical properties to the compound, which are crucial for its potential applications. The thiophene ring is known for its electron-rich nature, which can influence the compound's reactivity and stability. The presence of the aldehyde group at the terminal position of the methylpropanal moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In terms of physical properties, 2-(4-Chlorothiophen-2-yl)-2-methylpropanal is typically a colorless liquid with a characteristic odor. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF) makes it easy to handle in laboratory settings. The compound's melting point and boiling point are not widely reported in the literature, but these properties can be determined through standard analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC).

The biological activity of 2-(4-Chlorothiophen-2-yl)-2-methylpropanal has been the subject of several recent studies. One notable area of research is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2019 reported that compounds containing thiophene rings, similar to 2-(4-Chlorothiophen-2-yl)-2-methylpropanal, exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The chlorine atom in the structure was found to play a crucial role in enhancing the compound's antimicrobial potency.

Beyond its antimicrobial properties, 2-(4-Chlorothiophen-2-yl)-2-methylpropanal has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are critical for cancer cell survival. These findings suggest that 2-(4-Chlorothiophen-2-yl)-2-methylpropanal could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its biological applications, 2-(4-Chlorothiophen-2-yl)-2-methylpropanal has potential uses in materials science. The thiophene ring is known for its ability to form conductive polymers when polymerized, making it an attractive building block for organic electronic materials. Recent studies have explored the use of thiophene-based compounds in organic photovoltaic (OPV) devices and organic field-effect transistors (OFETs). The presence of functional groups such as aldehydes can enhance the electronic properties of these materials, leading to improved device performance.

The synthesis of 2-(4-Chlorothiophen-2-yl)-2-methylpropanal has been reported using various methods, including transition metal-catalyzed reactions and nucleophilic substitution reactions. One common approach involves the reaction of 4-chlorothiophene with an appropriate aldehyde precursor under mild conditions. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Optimizing these parameters is crucial for large-scale production and industrial applications.

Safety considerations are an important aspect when handling any chemical compound, including 2-(4-Chlorothiophen-2-yl)-2-methylpropanal. While this compound is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 2-(4-Chlorothiophen-2-yl)-2-methylpropanal (CAS No. 2229345-78-0) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure imparts specific physical and chemical properties that make it valuable for both academic research and industrial use. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, highlighting its importance in modern scientific endeavors.